3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C25H27N3O2S
• Molecular Weight: 433.6 g/mol
• IUPAC Name: 3-(2-ethylpiperidin-1-yl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C25H27N3O2S/c1-3-18-6-4-5-13-27(18)21-15-23(29)28(25(21)30)19-10-8-17(9-11-19)24-26-20-12-7-16(2)14-22(20)31-24/h7-12,14,18,21H,3-6,13,15H2,1-2H3
• InChI Key: SKFHLRLOYXFONB-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=C(S4)C=C(C=C5)C

Description

3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione, also known as EPPD, is a compound that has been extensively studied for its potential therapeutic applications. EPPD is a small molecule that has a unique chemical structure, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is not fully understood, but it is believed to involve the modulation of various signaling pathways. 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammatory processes. 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has also been shown to activate the nuclear factor-erythroid 2-related factor 2 (Nrf2) pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to have various biochemical and physiological effects. In animal studies, 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has also been shown to inhibit the growth and proliferation of cancer cells and reduce the risk of atherosclerosis.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has also been shown to have low toxicity and high bioavailability. However, one limitation of using 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in lab experiments is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. One direction is to further investigate its potential therapeutic applications in various diseases, including neurodegenerative diseases, cancer, and cardiovascular diseases. Another direction is to explore the mechanism of action of 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in more detail, which may lead to the development of more effective drugs. Additionally, further studies are needed to evaluate the safety and efficacy of 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione in clinical trials.
In conclusion, 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a promising compound that has been extensively studied for its potential therapeutic applications. Its unique chemical structure, low toxicity, and high bioavailability make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione can be synthesized through a multistep process involving the reaction of 2,5-pyrrolidinedione with 6-methyl-1,3-benzothiazol-2-amine, followed by the reaction of the resulting intermediate with 2-ethylpiperidine. The final product is obtained through purification and isolation.

Scientific Research Applications

3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiovascular diseases. In neuroscience, 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to have neuroprotective effects against oxidative stress and neuroinflammation. In oncology, 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to inhibit the growth and proliferation of cancer cells. In cardiovascular diseases, 3-(2-Ethyl-1-piperidinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been shown to have anti-inflammatory and anti-atherosclerotic effects.